Cas no 656235-47-1 ((2-carbamoyl-6-fluoro-phenyl)boronic acid)

• Product Name: (2-carbamoyl-6-fluoro-phenyl)boronic acid
• CAS No: 656235-47-1
• MF: C₇H₇BFNO₃
• MW: 182.944785356522
• CID: 1699701
• PubChem ID: 12118786
• Update Time: 2025-11-02

(2-carbamoyl-6-fluoro-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-(aminocarbonyl)-6-fluorophenyl]-
• (2-carbamoyl-6-fluoro-phenyl)boronic acid
• 656235-47-1
• (2-Carbamoyl-6-fluorophenyl)boronic acid
• starbld0000571
• DTXSID701234532

• Inchi： 1S/C7H7BFNO3/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： CGDCKDDYXWPCGH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N)=O)=C1B(O)O

Computed Properties

• Exact Mass: 182.05391
• Monoisotopic Mass: 183.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Additional information on (2-carbamoyl-6-fluoro-phenyl)boronic acid

Comprehensive Guide to (2-Carbamoyl-6-Fluoro-Phenyl)Boronic Acid (CAS No. 656235-47-1): Properties, Applications, and Market Insights

(2-Carbamoyl-6-fluoro-phenyl)boronic acid (CAS No. 656235-47-1) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound, with its unique molecular structure combining a fluorine substituent and carbamoyl group, serves as a valuable building block in modern synthetic chemistry. The presence of both boronic acid functionality and fluoro-aromatic moiety makes it particularly useful in cross-coupling reactions and drug discovery applications.

The growing interest in fluorinated boronic acids like (2-carbamoyl-6-fluoro-phenyl)boronic acid stems from their enhanced stability and reactivity compared to non-fluorinated analogs. Researchers are particularly interested in how the electron-withdrawing fluorine atom affects the compound's suzuki-miyaura coupling efficiency, a topic frequently searched in academic databases. Recent studies suggest that the ortho-fluoro substitution can significantly improve reaction yields in certain catalytic systems, making this compound valuable for pharmaceutical intermediates synthesis.

In the pharmaceutical sector, (2-carbamoyl-6-fluoro-phenyl)boronic acid 656235-47-1 has emerged as a key intermediate for developing protease inhibitors and kinase-targeted therapies. Its structural features allow for precise molecular recognition in drug design, particularly in creating compounds that interact with biological targets through boron-mediated interactions. The compound's bioisosteric properties are currently being explored in several drug discovery programs, especially for treatments targeting metabolic disorders.

From a material science perspective, this boronic acid derivative shows promise in developing advanced sensing materials and self-healing polymers. The combination of fluorine atoms and boronic acid groups enables unique interactions with diols and other functional groups, making it suitable for glucose-sensing applications and smart material development. These applications align with current trends in wearable health monitoring technologies, a rapidly growing market segment.

The synthesis and handling of 656235-47-1 require specific considerations due to its boron-fluorine chemistry. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the compound's stability. Analytical characterization typically involves NMR spectroscopy (particularly 19F NMR and 11B NMR) and mass spectrometry, techniques frequently mentioned in research papers about fluorinated boronic acids.

Market analysis indicates growing demand for (2-carbamoyl-6-fluoro-phenyl)boronic acid, particularly from contract research organizations and pharmaceutical companies engaged in targeted drug discovery. The compound's price and availability fluctuate based on raw material costs and synthetic complexity. Current research trends suggest expanding applications in PET tracer development and boron neutron capture therapy agents, though these remain areas of active investigation rather than established uses.

Quality control for CAS 656235-47-1 typically focuses on purity assessment (usually ≥95% by HPLC) and moisture content, as boronic acids are prone to hydrolysis. Suppliers often provide detailed certificates of analysis including residual solvent profiles and elemental analysis data. These quality parameters are crucial for researchers who need reproducible results in sensitive applications like medicinal chemistry or catalysis research.

Environmental and safety considerations for (2-carbamoyl-6-fluoro-phenyl)boronic acid follow standard protocols for organoboron compounds. While not classified as highly hazardous, proper laboratory handling procedures should be observed, including use of personal protective equipment and adequate ventilation. Disposal should comply with local regulations for chemical waste management, particularly regarding boron and fluorine content.

Future research directions for this compound likely include exploration of its supramolecular chemistry applications and potential in bioconjugation techniques. The unique combination of hydrogen-bond donor (carbamoyl) and acceptor (fluoro) groups with the boronic acid moiety creates opportunities for designing novel molecular recognition systems. These developments align with current interests in precision medicine and targeted drug delivery systems.

For researchers sourcing (2-carbamoyl-6-fluoro-phenyl)boronic acid, important considerations include supplier reliability, batch-to-batch consistency, and available technical support. Many investigators search for custom synthesis options or derivatization services when working with this compound, particularly for specialized applications requiring modified versions of the core structure. Documentation of intellectual property status may also be relevant for commercial development projects.